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Compound of Interest

Compound Name: BMS-986121

Cat. No.: B15616744

For researchers and scientists in the fast-paced world of drug development, the proper
handling and disposal of investigational compounds like BMS-986121 is a critical component of
laboratory safety and regulatory compliance. This guide provides essential, immediate safety
and logistical information, including a step-by-step operational plan for the proper disposal of
BMS-986121, ensuring the protection of personnel and the environment.

Immediate Safety and Handling Protocols

Before initiating any disposal procedures, it is imperative to handle BMS-986121 in a well-
ventilated area.[1] Standard personal protective equipment (PPE), including chemical-
impermeable gloves, safety goggles, and a lab coat, should be worn at all times to avoid skin
and eye contact.[1] In the event of accidental contact, immediately wash the affected skin with
soap and plenty of water, and for eye contact, rinse with pure water for at least 15 minutes.[1]
Contaminated clothing should be removed and laundered before reuse.

Step-by-Step Disposal Procedure

The disposal of BMS-986121 must be conducted in a manner that prevents its release into the
environment.[1] Due to the limited publicly available data on the specific hazards of this
compound, a cautious approach is warranted. The following procedure is a general guideline
and should be performed in consultation with your institution's Environmental Health and Safety
(EHS) department and a licensed chemical waste disposal company.

¢ Segregation and Collection:
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o Carefully collect all waste materials containing BMS-986121, including unused compound,
contaminated labware (e.g., vials, pipette tips), and any absorbent materials used for
spills.

o Segregate this waste from other laboratory waste streams to avoid cross-contamination.

o Containerization:

o Place the collected waste into a clearly labeled, sealed, and non-reactive container. The
container should be appropriate for the type of waste (solid or liquid).

o The label should prominently display "Hazardous Waste," the chemical name "BMS-
986121," and any other identifiers required by your institution.

e Storage:

o Store the sealed container in a designated, secure, and well-ventilated hazardous waste
accumulation area.

o This area should be away from incompatible materials.
o Professional Disposal:

o Arrange for the collection and disposal of the waste by a licensed and reputable chemical
waste disposal company.

o Provide the disposal company with all available safety information, including the Safety
Data Sheet (SDS), to ensure they can handle and dispose of the material appropriately.
Under no circumstances should BMS-986121 be discharged into drains or disposed of
with general laboratory trash.[1]

Key Chemical and Physical Properties

A summary of the available quantitative data for BMS-986121 is provided below for easy
reference.

© 2025 BenchChem. All rights reserved. 2/4 Tech Support


https://www.benchchem.com/product/b15616744?utm_src=pdf-body
https://www.benchchem.com/product/b15616744?utm_src=pdf-body
https://www.benchchem.com/product/b15616744?utm_src=pdf-body
https://www.benchchem.com/product/b15616744?utm_src=pdf-body
https://www.targetmol.com/attachment/sds/4139C7DA-F441-41FD-874B-A2C4FA6B69CD/T40392
https://www.benchchem.com/product/b15616744?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15616744?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

Safety O ing Guid
BE“GHE ° etyChecpkeAI\‘/?iESISy& Itjrilcineg

Property Value

CAS Number 313671-26-0
Molecular Formula C15HoCI2N302S
Molecular Weight 366.22 g/mol

Disposal Workflow

The following diagram illustrates the logical flow for the proper disposal of BMS-986121.

Step 1: Segregate and Collect Waste
(Unused compound, contaminated labware)

:

Step 2: Securely Containerize
(Clearly labeled, sealed, non-reactive container)

:

Step 3: Store in Designated Area
(Secure, ventilated hazardous waste area)

:

Step 4: Arrange Professional Disposal
(Contact licensed chemical waste company)

:

Final Disposal
(Handled by licensed professionals)

Click to download full resolution via product page

Caption: Workflow for the safe disposal of BMS-986121 waste.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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